Cas no 2171429-04-0 (4-(3R)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)hexanamidooxolane-3-carboxylic acid)

• Product Name: 4-(3R)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)hexanamidooxolane-3-carboxylic acid
• CAS No: 2171429-04-0
• MF: C₂₆H₃₀N₂O₆
• MW: 466.526207447052
• CID: 5998633
• PubChem ID: 165608369
• Update Time: 2025-10-29

4-(3R)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)hexanamidooxolane-3-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 4-(3R)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)hexanamidooxolane-3-carboxylic acid
• 4-[(3R)-3-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)hexanamido]oxolane-3-carboxylic acid
• 2171429-04-0
• EN300-1472777

• Inchi： 1S/C26H30N2O6/c1-2-7-16(12-24(29)28-23-15-33-13-22(23)25(30)31)27-26(32)34-14-21-19-10-5-3-8-17(19)18-9-4-6-11-20(18)21/h3-6,8-11,16,21-23H,2,7,12-15H2,1H3,(H,27,32)(H,28,29)(H,30,31)/t16-,22?,23?/m1/s1
• InChI Key： DFZNEYMZSGDZRT-ZUTUBDCJSA-N
• SMILES： O1CC(C(=O)O)C(C1)NC(C[C@@H](CCC)NC(=O)OCC1C2C=CC=CC=2C2=CC=CC=C12)=O

Computed Properties

• Exact Mass: 466.21038668g/mol
• Monoisotopic Mass: 466.21038668g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 34
• Rotatable Bond Count: 10
• Complexity: 708
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.4
• Topological Polar Surface Area: 114Ų

Additional information on 4-(3R)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)hexanamidooxolane-3-carboxylic acid

Comprehensive Overview of 4-(3R)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)hexanamidooxolane-3-carboxylic acid (CAS No. 2171429-04-0)

4-(3R)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)hexanamidooxolane-3-carboxylic acid (CAS No. 2171429-04-0) is a sophisticated peptide derivative widely utilized in pharmaceutical research and bioconjugation chemistry. This compound features a unique oxolane-3-carboxylic acid backbone coupled with a fluorenylmethoxycarbonyl (Fmoc) protecting group, making it invaluable for solid-phase peptide synthesis (SPPS). Its structural complexity and functional versatility have garnered significant attention in the fields of drug discovery and biomaterial engineering.

The growing interest in peptide-based therapeutics has propelled the demand for high-purity intermediates like 4-(3R)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)hexanamidooxolane-3-carboxylic acid. Researchers frequently search for "Fmoc-protected amino acids", "peptide coupling reagents", and "CAS 2171429-04-0 applications" to explore its role in targeted drug delivery and enzyme inhibition studies. This compound’s ability to facilitate controlled release mechanisms aligns with current trends in personalized medicine and biodegradable polymers.

From a synthetic chemistry perspective, CAS 2171429-04-0 exemplifies the integration of stereoselective synthesis and green chemistry principles. Its R-configuration at the 3-position ensures compatibility with biological systems, while the Fmoc group offers reversible protection during multi-step organic reactions. Laboratories focusing on high-throughput screening (HTS) often prioritize this compound for its reproducibility and low epimerization risk.

In the context of SEO optimization, queries such as "buy 4-(3R)-3-Fmoc-aminohexanamidooxolane-3-carboxylic acid" and "CAS 2171429-04-0 solubility data" reflect user intent for technical specifications and supplier information. The compound’s water solubility and stability under physiological conditions make it a preferred choice for in vitro assays and biocompatibility testing. Additionally, its relevance to cancer research and neurodegenerative disease models further enhances its scientific appeal.

Beyond pharmaceutical applications, 4-(3R)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)hexanamidooxolane-3-carboxylic acid is instrumental in material science. Its carboxylic acid moiety enables covalent attachment to nanoparticles and hydrogels, addressing emerging needs in tissue engineering and 3D bioprinting. Recent studies highlight its potential in smart drug carriers responsive to pH changes or enzymatic triggers, a topic frequently searched as "stimuli-responsive peptide derivatives".

Quality control of CAS 2171429-04-0 involves advanced analytical techniques like HPLC, mass spectrometry, and NMR spectroscopy. Researchers emphasize "purity standards for peptide intermediates" and "CAS 2171429-04-0 spectral data" to ensure batch consistency. The compound’s chromatographic behavior and fragmentation patterns are well-documented, supporting its adoption in GMP-compliant production.

In summary, 4-(3R)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)hexanamidooxolane-3-carboxylic acid (CAS No. 2171429-04-0) represents a nexus of chemical innovation and biomedical utility. Its alignment with cutting-edge research and industrial scalability ensures sustained relevance in both academic and commercial spheres. Future directions may explore its hybrid scaffolds for multi-functional therapeutics, answering search trends like "next-generation peptide hybrids" and "CAS 2171429-04-0 derivatives".